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An In-depth Technical Guide to the Physical Properties of Mercury-Xenon Gas Mixtures

This technical guide provides a comprehensive overview of the core physical properties of

mercury-xenon (Hg-Xe) gas mixtures, intended for researchers, scientists, and professionals in

the physical sciences. The guide covers thermodynamic, transport, optical, and electrical

properties, with a focus on quantitative data, detailed experimental methodologies, and the

fundamental plasma processes that govern the behavior of these mixtures in typical

applications such as discharge lamps.

Thermodynamic Properties
The thermodynamic behavior of a gas mixture is fundamental to understanding its state under

various conditions of temperature and pressure. For non-ideal gases, the virial equation of

state is often used to describe the P-V-T relationship.

Properties of Pure Components
The individual properties of mercury vapor and xenon gas are foundational to understanding

the mixture's behavior.
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Property Mercury (Hg) Xenon (Xe)

Molar Mass 200.59 g/mol 131.29 g/mol

First Ionization Potential 10.4375 eV[1] 12.1298 eV[1][2]

Boiling Point (1 atm) 356.73 °C (629.88 K) -108.0 °C (165.1 K)

Melting Point (1 atm) -38.83 °C (234.32 K) -111.9 °C (161.2 K)

Virial Coefficients and Interaction Potentials
The virial equation of state for a binary mixture relates pressure (P), volume (V), and

temperature (T) as:

[ \frac{PV}{RT} = 1 + \frac{B_{mix}(T)}{V} + \frac{C_{mix}(T)}{V^2} + \dots ]

The second virial coefficient for the mixture, ngcontent-ng-c4139270029="" _nghost-ng-

c4104608405="" class="inline ng-star-inserted">
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𝐵12 B12​

):

[ B_{mix} = y_1^2 B_{11} + 2y_1 y_2 B_{12} + y_2^2 B_{22} ]

These coefficients can be calculated from the intermolecular interaction potentials. The

Lennard-Jones (6-12) potential is commonly used, where the potential energy

𝜙(𝑟)ϕ(r)

between two particles is given by:

[ \phi(r) = 4\epsilon \left[ \left(\frac{\sigma}{r}\right)^{12} - \left(\frac{\sigma}{r}\right)^6 \right] ]

Here,

𝜖ϵ

is the potential well depth and

𝜎σ

is the finite distance at which the inter-particle potential is zero. While extensive experimental
data for Hg-Xe mixture virial coefficients are not readily available, the necessary Lennard-
Jones parameters for calculation have been determined.

Interacting Pair

Well Depth,

𝜖0 ϵ0​

(cm⁻¹)

Contact Distance,

𝜎σ

(Å)

Hg - Hg 486 2.88

Xe - Xe 155 4.03

Hg - Xe 269 3.46

(Data from Reference[3])

Transport Properties
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Transport properties such as diffusion, viscosity, and thermal conductivity describe the

movement of mass, momentum, and energy through the gas mixture. These properties are

highly dependent on temperature, pressure, and composition.

Diffusion
The diffusion coefficient quantifies the rate at which one component of a gas mixture moves

through another. Experimental measurements have provided a value for the diffusion of

mercury in xenon gas.

Property Value Conditions

Diffusion Coefficient of Hg in

Xe
0.057 ± 0.004 cm²/s

Room Temperature (20°C),

Normalized to 1 bar

Viscosity and Thermal Conductivity
Direct experimental data for the viscosity and thermal conductivity of mercury-xenon mixtures

are sparse in the published literature. However, these properties can be reliably calculated

using the Chapman-Enskog theory with the Lennard-Jones parameters provided in Table 2.

The viscosity of a gas generally increases with temperature, while thermal conductivity also

shows a positive temperature dependence. A review of helium-xenon mixtures indicates that as

the molar mass of the mixture increases (by adding more xenon), the viscosity tends to

increase and then stabilize, while the thermal conductivity generally decreases.[4]

Plasma Kinetics and Energy Transfer
In applications like fluorescent lamps and UV sources, an electrical discharge is passed

through the Hg-Xe mixture, creating a plasma. The behavior of this plasma is governed by

collisional-radiative processes, including excitation, ionization, and energy transfer between the

species.

Fundamental Processes
Electron-Impact Excitation: Free electrons accelerated by the electric field collide with

ground-state atoms (Hg or Xe), exciting them to higher energy levels (e.g.,
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𝑒− + Xe → Xe∗ + 𝑒−
e−+Xe→Xe∗+e−

).

Electron-Impact Ionization: More energetic electrons can ionize the atoms, creating a

positive ion and another free electron (e.g.,

𝑒− + Hg → Hg+ + 2𝑒−
e−+Hg→Hg++2e−

).

Radiative Decay: Excited atoms relax to lower energy states by emitting photons, producing

the characteristic light spectrum of the discharge.

Penning Ionization: A key energy transfer mechanism in noble gas mixtures. An excited atom

of one species with sufficient energy can ionize an atom of another species through a

collision. In the Hg-Xe system, an excited xenon atom can ionize a mercury atom, as the

energy of xenon's first metastable state (8.315 eV) is lower than the ionization potential of

mercury (10.4375 eV). This process can be a significant source of ionization.

Energy Level and Process Diagrams
The following diagrams illustrate the key energy states and interaction pathways in a mercury-

xenon plasma.
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Energy Level Diagram for Mercury and Xenon
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Key energy levels for mercury and xenon atoms.
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Key Collisional Processes in Hg-Xe Plasma
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Workflow of primary plasma kinetic reactions.

Experimental Protocols
Accurate measurement of the physical properties of gas mixtures requires specialized

experimental setups. Below are detailed methodologies for determining key parameters.

Measurement of Gas Diffusion Coefficient (Gas
Chromatography Method)
This method determines the binary diffusion coefficient by measuring the dispersion of a trace

gas injected into a carrier gas stream.

Apparatus: A gas chromatograph is modified to consist of a long, empty capillary column (the

diffusion column) maintained at a constant temperature in a thermostat. Thermal conductivity

detectors are placed at the inlet and outlet of this column.
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Procedure: a. A carrier gas (e.g., Xenon) is flowed through the system at a constant,

precisely measured rate. b. A small sample of the trace gas (e.g., Mercury vapor) is injected

into the carrier stream before the first detector. c. The concentration profile (peak) of the

trace gas is recorded as it passes each of the two detectors. d. The time taken for the peak

maximum to travel between the two detectors is accurately measured.

Data Analysis: The diffusion coefficient is calculated from the broadening of the peak

between the two detectors. The peak dispersion is related to both the flow velocity and the

mutual diffusion of the two gases. The governing equation, derived from the theory of

chromatography, allows for the calculation of the binary diffusion coefficient from the peak

widths and the transit time.

Measurement of Gas Viscosity (Vibrating-Wire
Viscometer)
This is a high-precision method based on measuring the damping of a taut wire oscillating in

the gas sample.

Apparatus: A thin wire (often tungsten) is held under tension within a temperature-controlled,

high-pressure cell containing the gas mixture. The wire is placed in a magnetic field and is

made part of an electrical bridge circuit.

Procedure: a. The gas mixture of known composition is introduced into the measurement

cell, and the system is allowed to reach thermal equilibrium at the desired temperature and

pressure. b. An electrical current is passed through the wire, causing it to oscillate due to the

Lorentz force from the magnetic field. c. The instrument measures the resonant frequency

and the damping of the wire's oscillation. The damping is directly related to the viscosity of

the surrounding gas.

Data Analysis: A full theoretical model relates the measured damping to the viscosity and

density of the gas. The viscosity of the gas mixture can be determined with high accuracy

(often better than 1%) after calibration with a reference gas of known viscosity.

Determination of Ionization Potential (Gas-Filled Diode
Method)
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This experiment determines the minimum energy required to ionize atoms in a gas by electron

impact.[5][6][7]

Apparatus: A thermionic diode tube containing the gas under investigation (e.g., mercury

vapor or xenon) at low pressure. The tube contains a filament (cathode) that emits electrons

when heated, and a plate (anode) to collect them. A variable DC power supply is used to

apply an accelerating potential between the cathode and anode, a voltmeter measures this

potential, and a sensitive ammeter measures the anode current.

Procedure: a. The filament is heated to produce a steady stream of thermionic electrons. b.

The accelerating potential between the cathode and anode is slowly increased from zero. c.

The anode current is recorded at small, regular increments of the accelerating voltage.

Data Analysis: a. A graph of anode current versus accelerating voltage is plotted. b. Initially,

the current increases slowly. At a specific voltage, the electrons gain enough kinetic energy

to ionize the gas atoms upon collision (

𝑒− + Atom → Atom+ + 2𝑒−
e−+Atom→Atom++2e−

). c. This ionization creates additional charge carriers (secondary electrons and positive
ions), causing a sharp and sudden increase in the anode current. d. The voltage at which
this sharp increase begins corresponds to the ionization potential of the gas. The point is
best determined by extrapolating the two linear regions of the graph before and after the
break point; their intersection gives the ionization potential.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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